3,3,5-Trimethylhexane-2,4-dione

• CAS No.: 42412-60-2
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 3,3,5-trimethylhexane-2,4-dione
• InChI: InChI=1S/C9H16O2/c1-6(2)8(11)9(4,5)7(3)10/h6H,1-5H3
• InChI Key: UWBUMSCRQUIAHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C(C)(C)C(=O)C

Description

3,3,5-Trimethylhexane-2,4-dione is a branched aliphatic diketone with the IUPAC name reflecting its methyl substituents at positions 3, 3, and 5 on a hexane backbone, and ketone groups at positions 2 and 4 (Figure 1). Its molecular formula is C₉H₁₄O₂, and its molecular weight is 158.20 g/mol. The compound’s structure confers unique physicochemical properties, including moderate lipophilicity (predicted logP ~2.5) and solubility in organic solvents like toluene, as inferred from its use in synthesis reactions . The steric bulk of the methyl groups influences its reactivity, particularly in cyclization or condensation reactions, as seen in its role as a precursor in pharmaceutical syntheses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3,5-Trimethylhexane-2,4-dione typically involves the alkylation of a suitable precursor, such as 2,4-pentanedione, with an appropriate alkylating agent. The reaction is usually carried out under basic conditions to facilitate the formation of the desired product. Common bases used include sodium hydride or potassium tert-butoxide.

Industrial Production Methods

In an industrial setting, the production of 3,3,5-Trimethylhexane-2,4-dione may involve continuous flow processes to ensure high yield and purity. Catalysts and optimized reaction conditions are employed to enhance the efficiency of the synthesis. The product is then purified using techniques such as distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

3,3,5-Trimethylhexane-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone groups to alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ketone groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids or esters.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3,3,5-Trimethylhexane-2,4-dione has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound can be used in studies involving enzyme inhibition and metabolic pathways.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 3,3,5-Trimethylhexane-2,4-dione involves its interaction with various molecular targets. The ketone groups can act as electrophilic centers, making the compound reactive towards nucleophiles. This reactivity is exploited in various chemical reactions and biological processes. The compound can also form coordination complexes with metal ions, influencing its behavior in catalytic and enzymatic reactions.

Comparison with Similar Compounds

5,5-Dimethylhexane-2,4-dione (CAS: 7307-04-2)

• Structure : A positional isomer with methyl groups at positions 5 and 5 instead of 3,3,4.
• Molecular Formula : C₈H₁₂O₂.
• Key Differences :
  • Reduced steric hindrance due to fewer methyl groups.
  • Lower molecular weight (156.18 g/mol) may enhance volatility.
  • Applications: Used in coordination chemistry as a ligand for metal ions due to its β-diketone structure.

3,5,5-Trimethylcyclohexane-1,2-dione (CAS: 57696-89-6)

• Structure : Cyclohexane backbone with ketones at positions 1 and 2 and methyl groups at 3,5,5.
• Molecular Formula : C₉H₁₂O₂.
• Key Differences: Rigid cyclic structure reduces conformational flexibility. Higher melting point compared to aliphatic analogs due to ring stability. Applications: Potential use in agrochemicals or polymer precursors .

Benzo[e][1,3]oxazine-2,4-dione Derivatives (NSC777205/207)

• Structure : Aromatic oxazine rings fused with diketone moieties and halogenated phenyl groups.
• Key Differences :
  • Enhanced π-π stacking and electronic conjugation improve drug-like properties (e.g., BBB permeability: NSC777205 has 2× higher BBB permeation than NSC777207) .
  • Compliance with Lipinski’s rules for oral bioavailability .
  • Applications: Anticancer candidates targeting c-Met/EGFR pathways .

3D-3,5/4-Trihydroxycyclohexane-1,2-dione (C04287)

• Structure : Cyclohexane ring with hydroxyl groups at 3,4,5 and ketones at 1,2.
• Molecular Formula : C₆H₈O₅.
• Key Differences :
  • High hydrophilicity due to hydroxyl groups (logP ~-0.5).
  • Applications: Intermediate in natural product biosynthesis .

Physicochemical and Functional Comparison Table

Compound	Molecular Formula	Molecular Weight (g/mol)	logP (Predicted)	Key Features	Applications
3,3,5-Trimethylhexane-2,4-dione	C₉H₁₄O₂	158.20	~2.5	Branched aliphatic, high steric bulk	Pharmaceutical synthesis
5,5-Dimethylhexane-2,4-dione	C₈H₁₂O₂	156.18	~2.3	Reduced steric hindrance	Metal ligand chemistry
NSC777205	C₁₅H₁₀ClFNO₃	315.70	~3.1	Aromatic, BBB permeability	Oncology
3D-3,5/4-Trihydroxycyclohexane-1,2-dione	C₆H₈O₅	160.12	~-0.5	Hydrophilic, cyclic	Biochemical intermediates

Research Findings and Implications

• Structural Impact on Bioactivity : Aliphatic diones (e.g., 3,3,5-Trimethylhexane-2,4-dione) are less likely to cross the BBB compared to aromatic analogs like NSC777205 due to lower electronic conjugation and solubility .
• Synthetic Utility : The branched methyl groups in 3,3,5-Trimethylhexane-2,4-dione facilitate steric control in cyclization reactions, as demonstrated in its use for synthesizing cyclomandelate (84% yield under optimized conditions) .